Cas no 62071-40-3 (4-(oxan-4-yl)aniline)

• Product Name: 4-(oxan-4-yl)aniline
• CAS No: 62071-40-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD11506022
• CID: 459091
• PubChem ID: 20365472
• Update Time: 2025-11-01

4-(oxan-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Tetrahydropyran-4-yl)phenylamine
• 4-(TETRAHYDRO-PYRAN-4-YL)-PHENYLAMINE
• Benzenamine, 4-(tetrahydro-2H-pyran-4-yl)-
• 4-(morpholin-4-yl)aniline
• 4-(Oxan-4-yl)aniline
• 4-(p-aminophenyl)-tetrahydropyran
• 4-(tetrahydro-2H-pyran-4-yl)aniline
• 4-(tetrahydro-2H-pyran-4-yl)benzenamine
• 4-(4-Aminophenyl)tetrahydropyran
• 4-(4-Tetrahydropyranyl)aniline
• ZPKIQSVHYPMNNO-UHFFFAOYSA-N
• FCH890906
• SB18420
• 4-(oxan-4-yl)aniline

• MDL： MFCD11506022
• Inchi： 1S/C11H15NO/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-4,10H,5-8,12H2
• InChI Key： ZPKIQSVHYPMNNO-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 177.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.080
• PSA: 35.25000
• LogP: 2.74400

4-(oxan-4-yl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD212049)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(oxan-4-yl)aniline

4-(Oxan-4-yl)aniline: An Overview of Its Properties, Applications, and Recent Research

4-(Oxan-4-yl)aniline, also known by its CAS number 62071-40-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications, including as an intermediate in the synthesis of pharmaceuticals and as a building block in materials science.

The molecular formula of 4-(oxan-4-yl)aniline is C₁₀H₁₅N₂O, and its molecular weight is 179.23 g/mol. The compound consists of an aniline moiety (C₆H₇N) substituted with a tetrahydro-2H-pyran (oxane) ring at the para position. This structural feature imparts unique chemical and physical properties to the compound, making it an attractive candidate for various synthetic transformations.

In terms of physical properties, 4-(oxan-4-yl)aniline is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. The compound's melting point is around 115°C, and it has a boiling point of approximately 280°C under standard atmospheric pressure. These properties make it suitable for use in a wide range of chemical processes and reactions.

The chemical reactivity of 4-(oxan-4-yl)aniline is influenced by its functional groups. The aniline moiety can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation. Additionally, the tetrahydro-2H-pyran ring can participate in ring-opening reactions under appropriate conditions. These reactivities make 4-(oxan-4-yl)aniline a valuable starting material for the synthesis of more complex molecules.

In the pharmaceutical industry, 4-(oxan-4-yl)aniline has been explored as an intermediate in the synthesis of various drugs. For instance, it has been used in the preparation of antifungal agents and anti-inflammatory compounds. Recent research has also highlighted its potential as a precursor for the development of novel therapeutic agents targeting specific biological pathways. The ability to modify the aniline and tetrahydro-2H-pyran moieties allows for the fine-tuning of pharmacological properties, such as potency and selectivity.

Beyond pharmaceutical applications, 4-(oxan-4-yl)aniline has found use in materials science. Its unique combination of aromatic and cyclic ether functionalities makes it suitable for the synthesis of polymers with tailored properties. For example, it can be incorporated into polymer chains to enhance their thermal stability and mechanical strength. This versatility has led to its application in the development of advanced materials for electronics, coatings, and adhesives.

In recent years, significant advancements have been made in understanding the biological activity of compounds derived from 4-(oxan-4-yl)aniline. Studies have shown that certain derivatives exhibit potent inhibitory effects on enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of 4-(oxan-4-yl)aniline demonstrated strong inhibition of protein kinase C (PKC), which is implicated in various cancers and inflammatory disorders.

The environmental impact of 4-(oxan-4-yl)aniline has also been a subject of research. While it is not classified as a hazardous substance under current regulations, efforts are ongoing to develop more sustainable synthesis methods that minimize environmental footprint. Green chemistry principles are being applied to optimize reaction conditions and reduce waste generation during the production process.

In conclusion, 4-(oxan-4-yl)aniline (CAS No. 62071-40-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure endows it with valuable chemical and physical properties that make it an essential building block for various synthetic transformations. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in scientific and industrial contexts.